Cas no 57225-86-2 (Methyl 2-(4-chlorophenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(4-chlorophenyl)-2-methylpropanoate
• CAS No: 57225-86-2
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 1069194
• PubChem ID: 22709436
• Update Time: 2025-05-20

Methyl 2-(4-chlorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-chlorophenyl)-2-methylpropanoate
• AG-B-26565
• CTK6I7279
• methyl 2-(4-chlorophenyl)-2-methylpropionate
• methyl 2-methyl-2-(4-chlorophenyl)propanoate
• methylchlorophenylmethylpropanoate
• p-Chlorphenyl-dimethylessigsaeuremethylester
• SBB094718
• SureCN6825088
• 57225-86-2
• CDZJDEOJHDQJCR-UHFFFAOYSA-N
• SS-2349
• Methyl2-(4-chlorophenyl)-2-methylpropanoate
• AKOS005073727
• DB-243661
• MFCD09865030
• DTXSID50627665
• J-521842
• SCHEMBL6825088
• XH1268
• G78926

• MDL： MFCD09865030
• Inchi： 1S/C11H13ClO2/c1-11(2,10(13)14-3)8-4-6-9(12)7-5-8/h4-7H,1-3H3
• InChI Key： CDZJDEOJHDQJCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Methyl 2-(4-chlorophenyl)-2-methylpropanoate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 2-(4-chlorophenyl)-2-methylpropanoate

Methyl 2-(4-chlorophenyl)-2-methylpropanoate (CAS No. 57225-86-2)

Methyl 2-(4-chlorophenyl)-2-methylpropanoate, also known by its CAS registry number 57225-86-2, is a versatile organic compound with significant applications in various industries. This compound is a methyl ester derivative of 4-chlorophenyl propionate, characterized by its unique chemical structure and properties. Its molecular formula is C₁₁H₁₃ClO₂, and it has a molar mass of approximately 216.68 g/mol. The compound is widely recognized for its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The structure of Methyl 2-(4-chlorophenyl)-2-methylpropanoate consists of a methyl group attached to a propionate ester, with a chlorophenyl substituent at the para position. This arrangement imparts specific reactivity and stability to the molecule, making it suitable for various chemical transformations. The compound is typically synthesized via esterification reactions, where the corresponding acid reacts with methanol in the presence of an acid catalyst. Recent advancements in catalytic methods have improved the yield and purity of this compound, aligning with the growing demand for high-quality intermediates in the pharmaceutical industry.

In terms of physical properties, Methyl 2-(4-chlorophenyl)-2-methylpropanoate is a colorless to pale yellow liquid with a characteristic odor. It has a melting point of around -30°C and a boiling point of approximately 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and THF. These properties make it ideal for use in organic synthesis reactions that require precise control over solubility and reactivity.

One of the most significant applications of Methyl 2-(4-chlorophenyl)-2-methylpropanoate is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various drugs. For instance, it is used in the production of anti-inflammatory agents, analgesics, and antihistamines. Recent studies have highlighted its potential as an intermediate in the synthesis of novel bioactive compounds with improved pharmacokinetic profiles. Researchers have explored its use in click chemistry reactions, which enable rapid and efficient drug discovery processes.

In addition to its pharmaceutical applications, Methyl 2-(4-chlorophenyl)-2-methylpropanoate finds extensive use in the agrochemical industry. It is employed as an intermediate in the synthesis of herbicides, insecticides, and fungicides. For example, it plays a crucial role in the production of certain pyrethroid insecticides, which are widely used for pest control due to their high efficacy and low toxicity to humans and animals. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining product quality.

The compound also exhibits interesting physical and chemical properties that make it valuable for research purposes. For instance, its ability to form stable ester bonds makes it an excellent candidate for studying esterification kinetics and mechanisms. Researchers have utilized it as a model compound for investigating catalytic systems under various reaction conditions. Recent studies have focused on its reactivity under microwave-assisted conditions, which has shown promising results for accelerating reaction rates while minimizing side reactions.

From an environmental perspective, understanding the fate and behavior of Methyl 2-(4-chlorophenyl)-2-methylpropanoate in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to fully understand its persistence and bioaccumulation potential under different environmental conditions.

In conclusion, Methyl 2-(4-chlorophenyl)-2-methylpropanoate (CAS No. 57225-86-2) is a multifaceted organic compound with diverse applications across various industries. Its unique chemical structure and properties make it an essential intermediate in pharmaceuticals, agrochemicals, and specialty chemicals production. Ongoing research continues to uncover new insights into its synthesis methods, reactivity patterns, and environmental behavior, ensuring its relevance in both academic and industrial settings.